3,4-Dichlorobenzenesulfinic acid sodium salt
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3,4-Dichlorobenzenesulfinic acid sodium salt is a chemical compound with the molecular formula C₆H₄Cl₂NaO₂S. It consists of a benzene ring substituted with two chlorine atoms at the 3 and 4 positions and a sulfinic acid group that is neutralized by sodium. This compound is notable for its applications in organic synthesis and as an intermediate in the production of various dyes and pharmaceuticals.
- Nucleophilic Substitution: The chlorine atoms can be replaced by nucleophiles in reactions such as hydrolysis or amidation.
- Reduction: The sulfinic acid moiety can be reduced to a thiol, which may further react with other electrophiles.
- Oxidation: Under certain conditions, the compound can be oxidized to form sulfonic acids.
These reactions make it a versatile intermediate in synthetic organic chemistry.
3,4-Dichlorobenzenesulfinic acid sodium salt can be synthesized through several methods:
- Sulfonation of Dichlorobenzene: Chlorinated benzene derivatives can be treated with sulfur trioxide or oleum to introduce the sulfonic acid group.
- Neutralization: The resulting sulfonic acid can then be neutralized with sodium hydroxide to form the sodium salt.
- Direct Chlorination: Alternatively, chlorination of benzenesulfonic acid derivatives can yield the desired dichlorinated product.
These methods highlight the compound's accessibility for laboratory synthesis.
3,4-Dichlorobenzenesulfinic acid sodium salt is primarily used in:
- Dye Manufacturing: It serves as an intermediate in the synthesis of azo dyes and other colorants.
- Pharmaceuticals: The compound is utilized in the production of certain drugs due to its reactive functional groups.
- Chemical Synthesis: It acts as a reagent in various organic transformations, contributing to the development of complex molecules.
Several compounds share structural similarities with 3,4-dichlorobenzenesulfinic acid sodium salt. Below is a comparison highlighting their unique features:
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 4-Chlorobenzenesulfonic acid sodium salt | C₆H₄ClNaO₃S | Commonly used in textile dyeing |
| 2-Aminobenzenesulfonic acid sodium salt | C₆H₇NNaO₃S | Exhibits significant biological activity |
| 4-Nitrobenzenesulfonic acid sodium salt | C₆H₄NNaO₃S | Used as a precursor for various industrial chemicals |
| 3-Nitrobenzenesulfonic acid sodium salt | C₆H₄NNaO₅S | Known for its application in organic synthesis |
These compounds illustrate the diversity within the class of benzenesulfonic acids and their respective applications in industrial and pharmaceutical chemistry.
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